Cas no 1111104-21-2 (5-(2-hydroxyphenyl)-1H-pyrimidin-2-one)

5-(2-Hydroxyphenyl)-1H-pyrimidin-2-one is a heterocyclic organic compound featuring a pyrimidinone core substituted with a 2-hydroxyphenyl group at the 5-position. This structure imparts unique chemical properties, including potential chelating capabilities due to the hydroxyl and carbonyl functional groups. The compound is of interest in medicinal chemistry and materials science, where its ability to form stable coordination complexes or participate in hydrogen bonding may be leveraged. Its aromatic and heterocyclic framework also makes it a valuable intermediate in synthesizing more complex molecules for pharmaceutical or agrochemical applications. The presence of both phenolic and pyrimidinone moieties suggests reactivity suitable for further functionalization or derivatization.

5-(2-hydroxyphenyl)-1H-pyrimidin-2-one structure

1111104-21-2 structure

Product Name:5-(2-hydroxyphenyl)-1H-pyrimidin-2-one

CAS No:1111104-21-2

MF:C₁₀H₈N₂O₂

MW:188.182722091675

MDL:MFCD11877027

CID:2606630

PubChem ID:53222222

Update Time:2025-10-28

5-(2-hydroxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one
- DTXSID80686780
- 5-(2-Hydroxyphenyl)pyrimidin-2(1H)-one
- MFCD11877027
- 1111104-21-2
- 5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95%
- 5-(2-HYDROXYPHENYL)-2-HYDROXYPYRIMIDINE
- 5-(2-Hydroxyphenyl)pyrimidin-2-ol
- MDL： MFCD11877027
- Inchi： 1S/C10H8N2O2/c13-9-4-2-1-3-8(9)7-5-11-10(14)12-6-7/h1-6,13H,(H,11,12,14)
- InChI Key： YSAMXITWYSFPSH-UHFFFAOYSA-N
- SMILES： OC1C=CC=CC=1C1C=NC(NC=1)=O

Computed Properties

Exact Mass: 188.058577502Da
Monoisotopic Mass: 188.058577502Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 61.7Å²

5-(2-hydroxyphenyl)-1H-pyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322718-5 g	5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95%; .	1111104-21-2	95%	5 g	€1,159.00	2023-07-19
abcr	AB322718-5g	5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95%; .	1111104-21-2	95%	5g	€1159.00	2025-04-22

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Additional information on 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one

5-(2-Hydroxyphenyl)-1H-Pyrimidin-2-One: A Comprehensive Overview

The compound 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one (CAS No. 1111104-21-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidinones, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one consists of a pyrimidine ring fused with a ketone group, making it a unique platform for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one through various routes, including condensation reactions and catalytic processes. Researchers have demonstrated that the synthesis of this compound can be optimized by employing green chemistry principles, such as using biodegradable solvents and reducing reaction times. These developments not only enhance the sustainability of the production process but also pave the way for large-scale manufacturing.

The structural uniqueness of 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one lies in its ability to act as a versatile scaffold for further chemical modifications. The hydroxyl group on the phenyl ring introduces additional reactivity, enabling the formation of various derivatives with tailored properties. For instance, the substitution of the hydroxyl group with other functional groups has been shown to significantly alter the compound's solubility, stability, and bioavailability. This makes 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one an ideal candidate for drug discovery programs targeting diverse therapeutic areas.

In the context of pharmaceutical applications, 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one has garnered attention due to its potential as a lead compound in anti-inflammatory and anticancer drug development. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, preclinical data suggest that this compound exhibits selective cytotoxicity against cancer cells, indicating its potential as an anticancer agent.

Beyond its pharmaceutical applications, 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. For example, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering improved catalytic efficiency and selectivity compared to traditional ligands.

The environmental impact of 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one is another area of active research. Studies have focused on understanding its biodegradability and toxicity profiles to ensure its safe use in industrial settings. Preliminary results indicate that this compound exhibits low toxicity towards aquatic organisms, suggesting its compatibility with eco-friendly manufacturing practices.

In conclusion, 5-(2-hydroxyphenyl)-1H-pyrimidin-2-one (CAS No. 1111104-21-2) is a multifaceted compound with immense potential across various domains. Its structural versatility, coupled with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in science and industry.